(E)-3-(furan-2-yl)-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]prop-2-enamide
• InChI: InChI=1S/C20H20N6O2/c27-19(7-6-17-4-3-13-28-17)24-16-14-22-20(23-15-16)26-11-9-25(10-12-26)18-5-1-2-8-21-18/h1-8,13-15H,9-12H2,(H,24,27)/b7-6+
• InChI Key: OQUOLAAJHOHTAD-VOTSOKGWSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C3=NC=C(C=N3)NC(=O)C=CC4=CC=CO4
• Isomeric SMILES: C1CN(CCN1C2=CC=CC=N2)C3=NC=C(C=N3)NC(=O)/C=C/C4=CC=CO4
• Molecular Formula: C20H20N6O2
• Molecular Weight: 376.4 g/mol

Description

(E)-3-(furan-2-yl)-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)acrylamide is a useful research compound. Its molecular formula is C20H20N6O2 and its molecular weight is 376.42. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(furan-2-yl)-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(furan-2-yl)-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity in Organic Chemistry

Compounds similar to "(E)-3-(furan-2-yl)-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)acrylamide" have been utilized in organic synthesis, showcasing their versatility as building blocks for creating novel chemical entities. For instance, enaminones and related compounds have been synthesized and used to produce a wide variety of heterocyclic compounds, including pyrimidines, pyrazoles, isoxazoles, and benzofurans, demonstrating significant antimicrobial and antifungal activities (Islam H. El Azab & Khaled M. Khaled, 2015). These synthetic routes highlight the chemical flexibility and potential utility of compounds with similar functional groups in creating bioactive molecules.

Biological Activities and Drug Discovery

Compounds bearing structural motifs similar to "(E)-3-(furan-2-yl)-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)acrylamide" have been explored for their biological activities. Research into various synthesized compounds has shown potential antimicrobial, anticancer, and anti-inflammatory properties. For example, novel synthesized compounds based on similar structures have been evaluated for their antibacterial and anticancer activities, with some compounds showing potent effects against specific bacterial strains and cancer cell lines (S. Bondock & Hanaa Gieman, 2015).